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Compound of Interest

Compound Name: 2-Bromo-1,3-dimethoxybenzene

Cat. No.: B094514 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

solubility characteristics of 2-bromo-1,3-dimethoxybenzene in common organic solvents.

Introduction
2-Bromo-1,3-dimethoxybenzene (CAS No. 16932-45-9) is a substituted aromatic compound

featuring a benzene ring with two methoxy groups and a bromine atom.[1] This structure

imparts a hydrophobic nature to the molecule, influencing its solubility in various media.[1] It

serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

A thorough understanding of its solubility is paramount for optimizing reaction conditions,

developing purification strategies, and formulating final products. This guide provides a

summary of the available solubility data, a detailed experimental protocol for its determination,

and a logical workflow for the application of solubility data in a research and development

context.

Physicochemical Properties
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Property Value

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol [3][4]

Appearance White to orange to green powder to crystal[1]

Melting Point 94-95 °C[4]

Boiling Point 273 °C at 760 Torr[4]

Density 1.412 g/cm³

Solubility Profile
While specific quantitative solubility data for 2-bromo-1,3-dimethoxybenzene is not readily

available in public literature, qualitative descriptions indicate its general behavior in various

solvents.

Qualitative Solubility Data

Solvent Solvent Type Reported Solubility

Water Aqueous Insoluble[2][4][5]

Ethanol Protic Polar Moderately Soluble[1]

Diethyl Ether Aprotic Polar Moderately Soluble[1]

The presence of the hydrophobic benzene ring and the bromine atom, coupled with the polar

ether linkages of the methoxy groups, suggests that 2-bromo-1,3-dimethoxybenzene will

exhibit favorable solubility in a range of common organic solvents. Its insolubility in water is a

key characteristic for consideration in aqueous workups and extractions.[1][2][4]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol based on the widely accepted shake-flask

method for determining the equilibrium solubility of a solid compound in an organic solvent.

This method can be readily adapted for 2-bromo-1,3-dimethoxybenzene.
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1. Materials and Equipment

2-Bromo-1,3-dimethoxybenzene (solid)

Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of solid 2-bromo-1,3-dimethoxybenzene to several vials. The

presence of undissolved solid is crucial to ensure that equilibrium is reached.

Accurately add a known volume of the desired organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Agitate the mixtures for a sufficient period (typically 24-48 hours) to allow the system to

reach thermodynamic equilibrium.

Sample Collection and Preparation:
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After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette. To avoid transferring any solid particles, it is advisable to use a pipette tip with a

filter or to centrifuge the vials before sampling.

Accurately dilute the collected supernatant with the same solvent to a concentration that

falls within the linear range of the analytical method to be used.

Analysis:

Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer to

determine the concentration of 2-bromo-1,3-dimethoxybenzene.

Prepare a calibration curve using standard solutions of known concentrations to ensure

accurate quantification.

Calculation of Solubility:

Calculate the concentration of the undiluted saturated solution from the concentration of

the diluted sample and the dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Logical Workflow for Solubility Data Application
The determination and application of solubility data is a critical component of the chemical

research and development process. The following diagram illustrates a logical workflow from

initial solubility screening to its application in process development and formulation.
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Caption: A logical workflow for the determination and application of solubility data in R&D.
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This workflow highlights the progression from initial qualitative assessments to rigorous

quantitative measurements, which in turn inform critical downstream applications in chemical

synthesis and product development. By systematically evaluating the solubility of 2-bromo-1,3-
dimethoxybenzene, researchers can streamline their development processes and ensure the

robustness of their synthetic and formulation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b094514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

